2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C18H21NO3/c1-13(15-7-5-4-6-8-15)19-18(20)14(2)22-17-11-9-16(21-3)10-12-17/h4-14H,1-3H3,(H,19,20)
• InChI Key: ACZCCNWVCRQVLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)OC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• Solubility: >44.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide, also known as GW501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was first developed in the 1990s as a potential treatment for cardiovascular diseases, metabolic disorders, and muscle wasting. However, it gained popularity in the fitness industry as a performance-enhancing drug due to its ability to increase endurance and fat burning.

Mechanism of Action

2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body, which plays a crucial role in regulating energy metabolism and fatty acid oxidation. Activation of PPARδ leads to an increase in the expression of genes involved in lipid metabolism, glucose uptake, and mitochondrial biogenesis, resulting in improved energy utilization and endurance.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake and utilization, increased mitochondrial biogenesis, and improved exercise performance and endurance. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide for lab experiments is its high potency and specificity for PPARδ, which allows for precise and targeted modulation of energy metabolism and fatty acid oxidation. However, one limitation is its potential for off-target effects and toxicity, which may require careful dose optimization and monitoring.

Future Directions

There are several potential future directions for research on 2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide, including further elucidation of its molecular mechanisms of action, optimization of its therapeutic potential for metabolic and cardiovascular diseases, and exploration of its potential as a performance-enhancing drug in athletes. Additionally, further studies are needed to evaluate its safety and potential side effects, particularly with long-term use.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide involves several steps, including the reaction of 4-methoxyphenol with benzyl bromide to form 4-benzyloxyphenol, which is then reacted with 2-bromoethylamine hydrobromide to form 2-(4-benzyloxyphenoxy)ethylamine. The final step involves the reaction of 2-(4-benzyloxyphenoxy)ethylamine with 2-bromo-2-methylpropionyl bromide to form this compound.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(1-phenylethyl)propanamide has been extensively studied for its potential therapeutic applications, including the treatment of metabolic disorders such as diabetes and obesity, cardiovascular diseases such as atherosclerosis and heart failure, and muscle wasting conditions such as sarcopenia and cachexia. It has also been studied for its potential to improve exercise performance and endurance in athletes.